Cas no 110823-94-4 (Pyridine, 3-chloro-5-(2-methylpropyl)-)

• Product Name: Pyridine, 3-chloro-5-(2-methylpropyl)-
• CAS No: 110823-94-4
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 3606582
• PubChem ID: 13780558
• Update Time: 2025-06-07

Pyridine, 3-chloro-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-(2-methylpropyl)-
• SCHEMBL17000178
• 3-Chloro-5-isobutyl-pyridine
• 3-Chloro-5-isobutylpyridine
• 110823-94-4

• Inchi： 1S/C9H12ClN/c1-7(2)3-8-4-9(10)6-11-5-8/h4-7H,3H2,1-2H3
• InChI Key： ZBHGFLKDAVROSA-UHFFFAOYSA-N
• SMILES： C1=NC=C(CC(C)C)C=C1Cl

Computed Properties

• Exact Mass: 169.0658271Da
• Monoisotopic Mass: 169.0658271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 3-chloro-5-(2-methylpropyl)-

Pyridine, 3-chloro-5-(2-methylpropyl)- (CAS No. 110823-94-4): A Comprehensive Overview in Modern Chemical Research

Pyridine, 3-chloro-5-(2-methylpropyl)-, identified by its CAS number 110823-94-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a chloro group at the 3-position and an isobutyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a nitrogen-containing pyridine ring, contributes to its versatility in chemical reactions. The presence of both electron-withdrawing and electron-donating substituents enhances its reactivity, making it a preferred building block for medicinal chemists. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases.

In the context of drug discovery, Pyridine, 3-chloro-5-(2-methylpropyl)- has been utilized as a key scaffold in designing molecules with enhanced binding affinity and selectivity. For instance, researchers have leveraged its structural motif to develop potent Janus kinases (JAK) inhibitors, which have shown promise in treating autoimmune disorders such as rheumatoid arthritis. The chloro and isobutyl substituents not only facilitate further functionalization but also contribute to the compound's solubility and bioavailability, critical factors in pharmaceutical development.

Moreover, the compound's application extends beyond kinase inhibition. It has been explored as a precursor in the synthesis of antiviral agents, where its pyridine core interacts with viral proteases and polymerases. Notably, derivatives of this compound have demonstrated inhibitory effects against several RNA viruses, including those responsible for emerging infectious diseases. This underscores the importance of Pyridine, 3-chloro-5-(2-methylpropyl)- as a versatile tool in antiviral drug design.

The synthesis of Pyridine, 3-chloro-5-(2-methylpropyl)- involves multi-step organic transformations that highlight its synthetic utility. One common approach includes the chlorination of a pyridine derivative followed by alkylation with an isobutyl halide. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological profile of derivatives derived from Pyridine, 3-chloro-5-(2-methylpropyl)- continues to be a subject of intense investigation. Preclinical studies have revealed promising results regarding its potential as an anti-inflammatory agent. By modulating specific signaling pathways associated with inflammation, these derivatives offer a new avenue for treating chronic inflammatory conditions without the systemic side effects often associated with traditional anti-inflammatory drugs.

In addition to its therapeutic applications, Pyridine, 3-chloro-5-(2-methylpropyl)- plays a role in materials science. Its ability to form coordination complexes with transition metals has been exploited in developing catalysts for organic transformations. These metal-organic frameworks (MOFs) exhibit high surface areas and tunable porosity, making them suitable for applications ranging from gas storage to catalytic hydrogenation reactions.

The regulatory landscape surrounding the use of Pyridine, 3-chloro-5-(2-methylpropyl)- is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards. This regulatory oversight is essential for ensuring patient safety and efficacy in clinical applications.

The future prospects of Pyridine, 3-chloro-5-(2-methylpropyl)- are promising, with ongoing research exploring new derivatives and applications. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel bioactive molecules based on this scaffold. As our understanding of disease mechanisms evolves, so too will the therapeutic applications of this versatile compound.